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Compound of Interest

Compound Name: Dehydro Felodipine-d3

Cat. No.: B12302599

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Dehydro Felodipine-d3,
a key metabolite of the calcium channel blocker Felodipine. This document is intended for
researchers, scientists, and professionals in drug development, offering detailed insights into its
procurement, analytical applications, and metabolic context.

Introduction

Dehydro Felodipine-d3 is the deuterated stable isotope-labeled form of Dehydro Felodipine.
Dehydro Felodipine is the primary and pharmacologically inactive metabolite of Felodipine, an
antihypertensive drug.[1][2][3] The formation of Dehydro Felodipine from Felodipine is
catalyzed by the cytochrome P450 3A4 (CYP3A4) enzyme, primarily in the liver and intestinal
wall.[1][2] Due to its chemical and physical similarity to the endogenous analyte, Dehydro
Felodipine-d3 is an ideal internal standard for quantitative bioanalysis of Felodipine using
isotope dilution mass spectrometry.[4][5] This guide will cover its suppliers, pricing
considerations, a detailed experimental protocol for its use in LC-MS/MS analysis, and a
visualization of the metabolic pathway.

Supplier and Pricing Information

Procuring high-quality Dehydro Felodipine-d3 is crucial for accurate and reproducible
experimental results. Several reputable suppliers offer this compound. While specific pricing is

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12302599?utm_src=pdf-interest
https://www.benchchem.com/product/b12302599?utm_src=pdf-body
https://www.benchchem.com/product/b12302599?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9322514/
https://www.researchgate.net/figure/Pathways-of-felodipine-metabolism_fig2_7391740
https://pubmed.ncbi.nlm.nih.gov/3327676/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9322514/
https://www.researchgate.net/figure/Pathways-of-felodipine-metabolism_fig2_7391740
https://www.benchchem.com/product/b12302599?utm_src=pdf-body
https://www.benchchem.com/product/b12302599?utm_src=pdf-body
https://www.medchemexpress.com/dehydro-felodipine-d3.html
https://www.benchchem.com/pdf/The_Gold_Standard_in_Bioanalysis_A_Technical_Guide_to_the_Mechanism_and_Application_of_Balsalazide_d3_as_an_Internal_Standard.pdf
https://www.benchchem.com/product/b12302599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12302599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

subject to change and often requires a direct quote, the following table summarizes key

suppliers and available product information.

. Product CAS Molecular Molecular
Supplier . Notes
Name Number Formula Weight
MedchemExp  Dehydro 1189916-52- C1sH14DsCl2 385 26 For research
ress Felodipine-d3 6 NOa4 ' use only.[4]
ChemicalBoo  Dehydro 1189916-52- C1sH17CI2NO Lists multiple
- 382.23788 _
k Felodipine-d3 6 4 suppliers.[6]
Santa Cruz
_ Dehydro 1189916-52- C18H14D3Cl2
Biotechnolog o 385.26
Felodipine-d3 6 NOa
y
A d5 labeled
AXios Dehydro C1sH12CI2NO version is
o N/A 387.28
Research Felodipine-d5 aDs also
available.[7]

Note on Pricing: Pricing for Dehydro Felodipine-d3 is typically not publicly listed and can vary
based on quantity, purity, and the supplier. It is recommended to contact the suppliers directly
to obtain a quote.

Metabolic Pathway of Felodipine to Dehydro
Felodipine

The biotransformation of Felodipine to its primary metabolite, Dehydro Felodipine, is a critical
step in its clearance from the body. This metabolic process is primarily mediated by the
CYP3A4 enzyme.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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